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Abstract
Methyl anthranilate (MA) is an aromatic ester renowned for its characteristic grape-like aroma

and flavor. It is a significant component in the flavor and fragrance industries and serves as a

valuable starting material for the synthesis of various pharmaceuticals and fine chemicals.

Understanding its natural distribution and the biochemical pathways responsible for its

formation is critical for applications ranging from natural product chemistry to metabolic

engineering. This technical guide provides a comprehensive overview of the natural

occurrences of methyl anthranilate, details its biosynthetic pathways in both plants and

engineered microorganisms, and presents detailed experimental protocols for its analysis and

the characterization of its biosynthetic enzymes.

Natural Sources of Methyl Anthranilate
Methyl anthranilate is a naturally occurring volatile organic compound found in a wide array of

plant species, where it contributes significantly to the floral and fruity notes of their essential oils

and aromas. Its most famous association is with the "foxy" scent of Concord grapes (Vitis

labrusca) and its hybrids.[1] Beyond grapes, it is a key aromatic constituent in numerous

flowers and fruits.[2]

The concentration of methyl anthranilate can vary significantly based on the plant species,

cultivar, geographical location, and stage of maturity.[1]
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Table 1: Quantitative Occurrence of Methyl Anthranilate in Various Natural Sources

Natural Source Scientific Name
Typical
Concentration /
Percentage

Reference(s)

Concord Grape Juice Vitis labrusca
0.14 - 3.50 mg/L

(µg/mL)
[1]

Artificially Flavored

Beverages
N/A 0.35 - 16.6 µg/mL [3][4]

Jasmine Absolute Oil Jasminum officinale
9.48% (relative peak

area)
[5]

Jasmine Oil (India)
Jasminum officinale

var. grandiflorum
0.4% [6]

Citrus Honey Citrus spp. 0.63 - 3.26 µg/g [7]

Ylang-Ylang Oil Cananga odorata

Component of

essential oil (variable

%)

[8][9]

Biosynthesis of Methyl Anthranilate
The biosynthesis of methyl anthranilate originates from the shikimate pathway, a central

metabolic route in plants and microorganisms for the production of aromatic amino acids.

Precursor Synthesis: From Chorismate to Anthranilate
The shikimate pathway culminates in the synthesis of chorismate, which serves as a critical

branch-point metabolite. The first committed step towards methyl anthranilate biosynthesis is

the conversion of chorismate to anthranilate. This reaction is catalyzed by the enzyme

anthranilate synthase (AS), which transfers an amino group from glutamine to chorismate,

releasing pyruvate in the process.
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1. Sample Prep
(Juice + Salt + IS in Vial)

2. Incubation
(e.g., 60°C, 30 min)

3. SPME Extraction
(Expose Fiber to Headspace)

4. Thermal Desorption
(GC Inlet, 250°C)

5. GC Separation
(Capillary Column)

6. MS Detection
(EI, Scan/SIM)

7. Data Analysis
(Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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